3-[(6-Bromoquinazolin-4-yl)amino]phenol

• IUPAC Name: 3-[(6-bromoquinazolin-4-yl)amino]phenol
• InChI: InChI=1S/C14H10BrN3O/c15-9-4-5-13-12(6-9)14(17-8-16-13)18-10-2-1-3-11(19)7-10/h1-8,19H,(H,16,17,18)
• InChI Key: GDEGGUFWLMDOHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)NC2=NC=NC3=C2C=C(C=C3)Br
• Molecular Formula: C14H10BrN3O
• Molecular Weight: 316.15 g/mol

Description

3-[(6-Bromoquinazolin-4-yl)amino]phenol is a useful research compound. Its molecular formula is C14H10BrN3O and its molecular weight is 316.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Activity : A study by Patel, Mistry, & Desai (2006) focused on the synthesis of various quinazolinone derivatives, including 6-bromo-2-alkyl/aryl-3{[phenyl(phenyldiazenyl)methylene]amino}quinazolin-4(3H)-one, which showed significant antimicrobial properties.

• Catechol Oxidase Modeling : Merkel et al. (2005) studied less symmetrical dicopper(II) complexes containing bromophenol-based ligands for modeling catechol oxidase, an enzyme crucial in oxidative reactions in biological systems. The study highlights the potential of bromophenol derivatives in understanding enzyme mechanisms and functions (Merkel et al., 2005).

• Pharmacological Activities : Research by Rajveer et al. (2010) highlighted the synthesis of substituted 6-bromoquinazolinones, which are known for their anti-inflammatory, analgesic, and antibacterial activities.

• Anti-Inflammatory Agents : Kumar, Rajput, & Bhati (2007) synthesized various 6-bromoquinazolin-4-ones derivatives, finding that certain compounds exhibited significant anti-inflammatory and analgesic activities, making them potential candidates for therapeutic applications (Kumar, Rajput, & Bhati, 2007).

• Dengue Virus Inhibition : A study by Huang et al. (2021) on 4-anilinoquinoline libraries found that compounds like 3-((6-bromoquinolin-4-yl)amino)phenol demonstrated potent activity against dengue virus infections, suggesting potential in developing antiviral drugs.

• Fluorescent Brightening Agents : In the field of dyes and pigments, Rangnekar & Shenoy (1987) explored 2-aryl-6-bromoquinolines and their derivatives for their potential use as fluorescent brightening agents, indicating the compound's utility in material sciences (Rangnekar & Shenoy, 1987).

• Antimicrobial, Analgesic, Anti-Inflammatory Activities : Sahu et al. (2008) synthesized 3-amino-2-methylquinazoline/6-bromo-2-methylquinazoline-4(3H)-ones derivatives, which exhibited significant antimicrobial, analgesic, and anti-inflammatory activities (Sahu et al., 2008).

• Al3+ and Zn2+ Sensing Properties : Hazra et al. (2018) synthesized isomers based on quinoline for fluorescence sensing of Al3+ and Zn2+ ions, showing the compound's application in chemical sensing and environmental monitoring (Hazra et al., 2018).

• Cancer Cell Discrimination : Mandal et al. (2018) developed an aminoquinoline-based pH sensor that could differentiate normal and cancer cells, indicating its potential in biomedical applications and cancer research (Mandal et al., 2018).